Cas no 261704-48-7 (3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)-
• CAS No: 261704-48-7
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 254528
• PubChem ID: 2737110
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)-
• 5-(4-pentylphenyl)-1,2-dihydro-1,2,4-triazole-3-thione
• 5-(4-pentylphenyl)-4H-1,2,4-triazole-3-thiol
• HMS565J09
• CCG-255314
• Maybridge1_008479
• DTXSID00371843
• 261704-48-7
• MFCD00105100
• FT-0619672
• Cyto11A5
• SCHEMBL5637948
• A818237

• Inchi： 1S/C13H17N3S/c1-2-3-4-5-10-6-8-11(9-7-10)12-14-13(17)16-15-12/h6-9H,2-5H2,1H3,(H2,14,15,16,17)
• InChI Key： QJXDYMISGLBANE-UHFFFAOYSA-N
• SMILES： S=C1NNC(C2C=CC(=CC=2)CCCCC)=N1

Computed Properties

• Exact Mass: 247.11400
• Monoisotopic Mass: 247.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų
• XLogP3: 4.3

Experimental Properties

• Density: 1.19
• Melting Point: 190 °C
• Boiling Point: 341.9 ºC at 760 mmHg
• Flash Point: 160.6 ºC
• Refractive Index: 1.63
• PSA: 80.37000
• LogP: 3.49310

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(4-pentylphenyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：